Cas no 2694726-24-2 (tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate)

• Product Name: tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate
• CAS No: 2694726-24-2
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 5464542
• Update Time: 2025-10-20

tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Z5217785693
• tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate

• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-10(17)7-16-5-4-8-11(16)14-6-9(13)15-8/h4-6H,7H2,1-3H3
• InChI Key： XOOQWHLUYBYMGW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C=CN2CC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 311.02694 g/mol
• Monoisotopic Mass: 311.02694 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.16
• XLogP3: 2.3
• Topological Polar Surface Area: 57

Additional information on tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate

Introduction to Tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate (CAS No. 2694726-24-2)

Tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate, with the CAS number 2694726-24-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry. The structure of this molecule incorporates several key functional groups and heterocyclic rings that contribute to its unique chemical properties and reactivity.

The molecular framework of tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate features a brominated pyrrolopyrazine core, which is a common motif in many bioactive molecules. Pyrrolopyrazines are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds for drug discovery. The presence of a bromine atom at the 2-position enhances the electrophilicity of the molecule, facilitating further functionalization and allowing for the exploration of novel derivatives.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. The compound tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate has emerged as a promising candidate in this context due to its structural features and potential biological activity. Studies have indicated that molecules containing the pyrrolopyrazine scaffold exhibit inhibitory effects on certain kinases and other enzymes involved in disease pathways.

One of the most compelling aspects of tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate is its versatility in chemical synthesis. The tert-butyl group provides steric hindrance, which can be exploited to modulate the binding affinity and selectivity of the molecule towards its target. Additionally, the bromine substituent allows for further derivatization via cross-coupling reactions, enabling the creation of a diverse library of analogs for high-throughput screening.

The pharmacological profile of tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate has been extensively evaluated in vitro. Preliminary studies have shown that this compound exhibits significant inhibitory activity against several kinases, including those overexpressed in cancer cells. This makes it a valuable tool for developing novel anticancer agents. Furthermore, the compound has demonstrated potential in modulating inflammatory pathways, which could be relevant for treating chronic inflammatory diseases.

The synthesis of tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step involves the bromination of the pyrrolopyrazine core, followed by acetylation to introduce the ester functionality. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently.

In conclusion, tert-butyl 2-{2-bromo-5H-pyrrolo[2,3-b]pyrazin-5-yl}acetate (CAS No. 2694726-24-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.